Dchbtc
Overview
Description
Dchbtc, also known as this compound, is a useful research compound. Its molecular formula is C10H19ClN6S2 and its molecular weight is 322.9 g/mol. The purity is usually 95%.
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Properties
CAS No. |
82531-23-5 |
|---|---|
Molecular Formula |
C10H19ClN6S2 |
Molecular Weight |
322.9 g/mol |
IUPAC Name |
[(E)-[(5E)-5-(carbamothioylhydrazinylidene)-3,3-dimethylcyclohexylidene]amino]thiourea;hydrochloride |
InChI |
InChI=1S/C10H18N6S2.ClH/c1-10(2)4-6(13-15-8(11)17)3-7(5-10)14-16-9(12)18;/h3-5H2,1-2H3,(H3,11,15,17)(H3,12,16,18);1H/b13-6-,14-7-; |
InChI Key |
KHTNCQCQKSPFNV-JCYQIASJSA-N |
SMILES |
CC1(CC(=NNC(=S)N)CC(=NNC(=S)N)C1)C.Cl |
Isomeric SMILES |
CC1(C/C(=N\NC(=S)N)/C/C(=N/NC(=S)N)/C1)C.Cl |
Canonical SMILES |
CC1(CC(=NNC(=S)N)CC(=NNC(=S)N)C1)C.Cl |
Synonyms |
5,5-dimethyl-1,3-cyclohexanedione bis(thiosemicarbazone) 5,5-dimethyl-1,3-cyclohexanedione bis(thiosemicarbazone) monohydrochloride DCHBTC |
Origin of Product |
United States |
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